6-(3-Aminophenyl)nicotinic acid

• IUPAC Name: 6-(3-aminophenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C12H10N2O2/c13-10-3-1-2-8(6-10)11-5-4-9(7-14-11)12(15)16/h1-7H,13H2,(H,15,16)
• InChI Key: HPJIKZZGWCQRHT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N)C2=NC=C(C=C2)C(=O)O
• Molecular Formula: C12H10N2O2
• DSSTOX Substance ID: DTXSID30686937
• Molecular Weight: 214.22 g/mol
• CAS RN: 1261953-36-9

Description

6-(3-Aminophenyl)nicotinic acid is a chemical compound. It is a derivative of nicotinic acid, also known as niacin or vitamin B3.

Synthesis Analysis

The synthesis of 6-(3-Aminophenyl)nicotinic acid or similar compounds involves complex chemical reactions. For instance, a study mentioned the synthesis of SHAPE reagents, where 6-aminopyridine-3-carboxylic acid was used. Another study discussed the synthesis of nicotinamide derivatives.

Molecular Structure Analysis

The molecular structure of compounds similar to 6-(3-Aminophenyl)nicotinic acid has been studied using Density Functional Theory. The calculated wavenumbers can be well supported by the experimental analysis of the vibrational modes.

Chemical Reactions Analysis

Boronic acids, which can be related to aminophenyl compounds, have been used in various sensing applications. A study discussed the interactions of dopamine hydrochloride with nicotinic acid in aqueous solution. Another study mentioned a direct reaction of 3-methylpyridine to nicotinic acid using nitric acid as an oxidant.

Physical And Chemical Properties Analysis

Nicotinic acid is a colorless, water-soluble solid. It is a derivative of pyridine, with a carboxyl group (COOH) at the 3-position. The physical and chemical properties of 6-(3-Aminophenyl)nicotinic acid are expected to be similar.

Scientific Research Applications

Lipid Regulation

Nicotinic acid and its derivatives, including “6-(3-Aminophenyl)nicotinic acid”, have been shown to have potent lipid-modifying effects. .

Cardiovascular Disease Prevention

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Anti-inflammatory and Analgesic Applications

. This suggests potential applications of “6-(3-Aminophenyl)nicotinic acid” in pain management and inflammation reduction.

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Potential Alzheimer’s Disease Treatment

. This suggests that “6-(3-Aminophenyl)nicotinic acid” could potentially be used in the treatment of Alzheimer’s disease.

Vitamin Deficiency Treatment

Nicotinic acid is one of the most important vitamins, which is involved in many vital processes within the bodies of living organisms. . Therefore, “6-(3-Aminophenyl)nicotinic acid” could potentially be used to treat vitamin deficiencies.

Mechanism of Action

Target of Action

6-(3-Aminophenyl)nicotinic acid is a derivative of nicotinic acid, also known as niacin or vitamin B3 . The primary targets of this compound are likely to be similar to those of its parent compound, nicotinic acid. Nicotinic acid primarily targets the nicotinic acetylcholine receptors (nAChRs) in the brain . These receptors play a crucial role in the transmission of signals in the nervous system .

Mode of Action

The mode of action of 6-(3-Aminophenyl)nicotinic acid is likely to involve interaction with its targets, the nAChRs. Nicotine, a stimulant drug, acts as an agonist at these receptors . It is plausible that 6-(3-Aminophenyl)nicotinic acid, being a derivative of nicotinic acid, may interact with these receptors in a similar manner. This interaction could result in changes in the transmission of signals in the nervous system .

Biochemical Pathways

The biochemical pathways affected by 6-(3-Aminophenyl)nicotinic acid are likely to be similar to those affected by nicotinic acid. Nicotinic acid is involved in the synthesis of nicotinamide adenine dinucleotide (NAD+), a crucial coenzyme in cellular metabolism . It is also involved in the regulation of lipid levels in the body . Therefore, 6-(3-Aminophenyl)nicotinic acid could potentially affect these pathways and their downstream effects.

Pharmacokinetics

It is known that nicotine, a related compound, can permeate into the endoplasmic reticulum within seconds of extracellular application and leaves as rapidly after removal from the extracellular solution . This suggests that 6-(3-Aminophenyl)nicotinic acid may have similar pharmacokinetic properties, which could impact its bioavailability.

Result of Action

Nicotinic acid has been shown to have significant effects on lipid metabolism, including reducing levels of low-density lipoprotein cholesterol and triglycerides, and increasing levels of high-density lipoprotein cholesterol . It may also have effects on cellular energy metabolism due to its role in the synthesis of NAD+ .

Action Environment

The action, efficacy, and stability of 6-(3-Aminophenyl)nicotinic acid could be influenced by various environmental factors. These could include the presence of other substances in the body, the pH of the environment, and the temperature. For instance, the Suzuki–Miyaura cross-coupling reaction, a widely used reaction in organic chemistry, is known to be influenced by environmental conditions . As such, the action of 6-(3-Aminophenyl)nicotinic acid could potentially be influenced by similar factors.

Safety and Hazards

The safety data sheet for nicotinic acid indicates that it causes serious eye irritation and is harmful to aquatic life. It is recommended to wear eye/face protection and avoid release to the environment.

Future Directions

Boronic acids, which can be related to aminophenyl compounds, are increasingly utilized in diverse areas of research. They have been used in sensor development applications, especially in the areas of medical, pharmaceutical, food quality control, and the environment. Future research directions for MIP-based biomimetic systems have been discussed.